Cas no 1186194-42-2 (3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester)

3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester is a brominated quinoxaline derivative featuring a tert-butyl ester group, which enhances its stability and suitability for further synthetic modifications. The presence of the 3-bromophenyl substituent offers a reactive site for cross-coupling reactions, making it a valuable intermediate in medicinal chemistry and materials science. The tert-butyl ester moiety provides steric protection, facilitating selective deprotection under mild conditions. This compound is particularly useful in the synthesis of heterocyclic frameworks and pharmaceutical precursors, where controlled functionalization is critical. Its well-defined structure and reactivity profile make it a reliable building block for complex organic transformations.
3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester structure
1186194-42-2 structure
Product Name:3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester
CAS No:1186194-42-2
MF:C19H21BrN2O2
MW:389.286244153976
MDL:MFCD11226335
CID:5024888
Update Time:2025-10-30

3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(3-bromophenyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
    • tert-butyl 3-(3-bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylate
    • tert-Butyl 3-(3-bromophenyl)-3,4-dihydroquinoxaline-1(2H)-carboxylate
    • 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester
    • MDL: MFCD11226335
    • Inchi: 1S/C19H21BrN2O2/c1-19(2,3)24-18(23)22-12-16(13-7-6-8-14(20)11-13)21-15-9-4-5-10-17(15)22/h4-11,16,21H,12H2,1-3H3
    • InChI Key: FAKYOWSEBJLQMA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1CN(C(=O)OC(C)(C)C)C2C=CC=CC=2N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 451
  • XLogP3: 4.6
  • Topological Polar Surface Area: 41.6

3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB424961-1 g
tert-Butyl 3-(3-bromophenyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
1186194-42-2
1 g
€751.00 2023-07-18
TRC
B189715-500mg
3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester
1186194-42-2
500mg
$ 975.00 2022-06-07
TRC
B189715-1000mg
3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester
1186194-42-2
1g
$ 1625.00 2022-06-07
TRC
B189715-2500mg
3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester
1186194-42-2
2500mg
$ 3240.00 2022-06-07
Chemenu
CM221888-1g
tert-Butyl 3-(3-bromophenyl)-3,4-dihydroquinoxaline-1(2H)-carboxylate
1186194-42-2 95%+
1g
$1792 2023-11-23
Chemenu
CM221888-5g
tert-Butyl 3-(3-bromophenyl)-3,4-dihydroquinoxaline-1(2H)-carboxylate
1186194-42-2 95%+
5g
$4310 2023-11-23
Chemenu
CM221888-10g
tert-Butyl 3-(3-bromophenyl)-3,4-dihydroquinoxaline-1(2H)-carboxylate
1186194-42-2 95%+
10g
$6284 2023-11-23
abcr
AB424961-1g
tert-Butyl 3-(3-bromophenyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate; .
1186194-42-2
1g
€751.00 2025-02-13
A2B Chem LLC
AJ28121-1g
tert-Butyl 3-(3-bromophenyl)-3,4-dihydroquinoxaline-1(2H)-carboxylate
1186194-42-2 95+%
1g
$1280.00 2024-04-20
A2B Chem LLC
AJ28121-2g
tert-Butyl 3-(3-bromophenyl)-3,4-dihydroquinoxaline-1(2H)-carboxylate
1186194-42-2 95+%
2g
$1753.00 2024-04-20

Additional information on 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester

3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester (CAS No. 1186194-42-2): A Comprehensive Overview

3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester (CAS No. 1186194-42-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements associated with this compound.

Structural Characteristics

The molecular structure of 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester is characterized by a quinoxaline core, a bromophenyl substituent, and a tert-butyl ester group. The quinoxaline moiety is a bicyclic heterocyclic system consisting of a benzene ring fused with a pyrazine ring. The presence of the bromophenyl group introduces halogen substitution, which can significantly influence the compound's reactivity and biological properties. The tert-butyl ester group adds steric bulk and can be used as a protecting group during synthetic transformations.

Synthesis Methods

The synthesis of 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester has been reported in several studies. One common approach involves the reaction of 3-bromobenzaldehyde with 1,2-diaminobenzene to form the corresponding quinoxaline derivative. Subsequent treatment with di-tert-butyl dicarbonate (Boc2O) under appropriate conditions leads to the formation of the tert-butyl ester. This synthetic route is highly efficient and can be scaled up for industrial production.

Biological Properties

3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anticancer properties by inhibiting the growth of various cancer cell lines. Specifically, it has been found to induce apoptosis and cell cycle arrest in human breast cancer cells (MCF-7) and human colon cancer cells (HT-29). The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its anticancer activity, 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester has also demonstrated potential as an anti-inflammatory agent. Studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The therapeutic potential of 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester has led to increased interest in its clinical applications. Preclinical studies have shown promising results in animal models of cancer and inflammation. For instance, in a mouse model of breast cancer, treatment with this compound resulted in significant tumor regression without notable side effects. Similarly, in a rat model of inflammatory bowel disease, administration of the compound led to reduced inflammation and improved gut health.

To further explore its clinical potential, several Phase I and Phase II clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens for 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester. Preliminary results from these trials have been encouraging, with no major adverse events reported thus far.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester highlights its promising therapeutic potential in various medical conditions. Future studies should focus on elucidating the detailed mechanisms of action and optimizing its pharmacokinetic properties for better therapeutic outcomes. Additionally, combination therapies involving this compound with other drugs may enhance its efficacy and broaden its therapeutic applications.

In conclusion, 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester (CAS No. 1186194-42-2) is a multifaceted compound with significant biological activities and therapeutic potential. Its unique structural features and diverse biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.